Cas no 638199-65-2 (Benzoic acid, 4-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• CAS No: 638199-65-2
• MF: C₂₂H₂₀O₂S
• MW: 348.458004951477
• CID: 425656
• PubChem ID: 12077511
• Update Time: 2025-04-19

Benzoic acid, 4-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4,5-dimethyl[1,1'-biphenyl]-2-yl)thio]-, methyl ester
• methyl 4-(4,5-dimethyl-2-phenylphenyl)sulfanylbenzoate
• 638199-65-2
• DTXSID90477126

• Inchi： 1S/C22H20O2S/c1-15-13-20(17-7-5-4-6-8-17)21(14-16(15)2)25-19-11-9-18(10-12-19)22(23)24-3/h4-14H,1-3H3
• InChI Key： WEVPKJROUMVIRF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)C1=CC(C)=C(C)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.1185
• Monoisotopic Mass: 348.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 26.3